Cas no 13467-82-8 (Octaneperoxoic acid,1,1-dimethylethyl ester)

• Product name: Octaneperoxoic acid,1,1-dimethylethyl ester
• CAS No: 13467-82-8
• MF: C₁₂H₂₄O₃
• MW: 216.31716
• CID: 164785
• PubChem ID: 83499

Octaneperoxoic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Octaneperoxoic acid,1,1-dimethylethyl ester
• 2-Methyl-2-propanyl octaneperoxoate
• TERTIARY BUTYL PER OCTOATE
• 303402_ALDRICH
• AC1L2CCQ
• AC1Q5XJ7
• ACMC-1B8CB
• AR-1I6736
• CTK5C9169
• Di-tert-butyl oxalate
• di-tert-butyldicarbonate
• EINECS 211-723-8
• ethanedioic acid bis(1,1-dimethylethyl) ester
• oxalic acid di-tert-butyl ester
• t-butyl oxalate
• t-butyl peroctanoate
• t-butyl peroctate
• tert.-butyl peroctoate
• tert-butyl octaneperoxoate
• tert-Butyl percaprylate
• tert-butyl peroctoate
• kayaester o
• kayaester o 50
• peroxyoctanoic acid, tert-butyl ester
• PEROXYOCTANOICACID
• tert-Butyl peroctanoate
• t-Butyl peroxyeoctanoate
• tert-Butyl peroxyoctanoate
• t-Butyl Per-2-ethylhexanoate
• Octaneperoxoic acid tert-butyl
• NSC-615453
• EINECS 236-720-9
• tert-Butyl octaneperoxoate #
• E79P30T9E2
• BUTYL PEROCTANOATE, TERT-
• LUPERSOL TBPO
• BRN 1908625
• tert-Butyl peroxyoctoate
• NSC615453
• t-butyl peroxyoctanoate
• NS00021614
• DTXSID4065490
• Q27276963
• UNII-E79P30T9E2
• 13467-82-8
• SCHEMBL81138
• Octaneperoxoic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24O3/c1-5-6-7-8-9-10-11(13)14-15-12(2,3)4/h5-10H2,1-4H3
• InChI Key： BWSZXUOMATYHHI-UHFFFAOYSA-N
• SMILES： CCCCCCCC(OOC(C)(C)C)=O

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.0316 (rough estimate)
• Boiling Point: 296.74°C (rough estimate)
• Flash Point: 74.6°C
• Refractive Index: 1.4410 (estimate)
• PSA: 35.53